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Compound of Interest

Compound Name: 5-Bromothiophen-2-amine

CAS No.: 1159882-51-5

Cat. No.: B3086550 Get Quote

Executive Safety & Stability Summary
The Critical Nuance: Handling 5-Bromothiophen-2-amine requires a dual-focus approach.

You are not only protecting yourself from a toxic halogenated amine but also protecting the

compound from rapid oxidative degradation.

Toxicity Profile: Like many aromatic amines, this compound possesses high lipophilicity,

facilitating rapid dermal absorption. It is an irritant to mucous membranes and a potential

sensitizer.

Stability Warning: Free aminothiophenes are notoriously unstable. Upon exposure to air

(oxygen) and light, they rapidly oxidize, turning from a yellow/brown solid or oil into a black,

intractable tar. Handling under an inert atmosphere (Argon/Nitrogen) is not optional—it is

operational critical.

Hazard Identification & Risk Assessment
Before opening the container, understand the specific GHS classifications and their practical

implications in the laboratory.
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Hazard Class H-Code Description
Operational
Implication

Acute Toxicity (Oral) H302 Harmful if swallowed

Do not eat/drink in the

lab. Wash hands

immediately after

doffing gloves.

Skin

Corrosion/Irritation
H315 Causes skin irritation

High Risk: Barrier

integrity is paramount.

Eye Damage/Irritation H319
Causes serious eye

irritation

Chemical splash

goggles are

mandatory; safety

glasses are

insufficient for liquids.

STOT - Single Exp. H335
May cause respiratory

irritation

All solid handling must

occur in a fume hood

or glovebox.

Scientist's Note: While H315 (Irritation) is the official classification, treat this compound as a

permeation hazard. Halogenated aromatic amines can penetrate standard nitrile gloves faster

than simple aqueous solutions.

Personal Protective Equipment (PPE) Matrix
Standard "lab coat and gloves" protocols are insufficient for high-concentration handling of this

compound. Use the following matrix to select the correct barrier.

Hand Protection: The "Double-Glove" Protocol
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Why? Nitrile rubber provides excellent splash protection but has poor resistance to aromatic

amines and halogenated organic solvents over long durations.

Routine Handling (Solids/Weighing):

Primary: Nitrile (Minimum thickness 0.11 mm / 4 mil).

Frequency: Change immediately upon any splash or every 30 minutes of use.

High-Risk Handling (Solutions/Synthesis):

Layer 1 (Inner): Laminate film gloves (e.g., Silver Shield™ or Ansell Barrier™). These are

chemically impervious to aromatics.[1]

Layer 2 (Outer): Standard Nitrile. This provides dexterity and protects the inner laminate

glove from physical tears.

Respiratory & Body Protection[2][3][4][5][6]
Component Standard Protocol High-Risk / Spill Response

Respiratory

Engineering Control: Handle

strictly in a certified Chemical

Fume Hood.

Respirator: Full-face respirator

with ABEK (Organic

Vapor/Acid/Amine) + P3

(Particulate) cartridges.

Eyes
Chemical Splash Goggles

(Indirect Vent).

Face Shield + Goggles (if

pouring large volumes).

Body Cotton Lab Coat (Buttoned).
Tyvek® Coveralls (if handling

>10g or cleaning spills).

PPE Decision Logic Diagram
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Handling 5-Bromothiophen-2-amine

Physical State?

Solid / Powder Solution / Oil

Standard PPE:
Nitrile Gloves (4 mil)
Lab Coat + Goggles

Fume Hood

Duration of Contact?

Splash Risk Only Immersion / Synthesis

Double Nitrile Gloves
Change immediately on contact

LAMINATE Gloves (Inner)
+ Nitrile (Outer)
Full Face Shield

Click to download full resolution via product page

Figure 1: Decision matrix for selecting appropriate PPE based on physical state and exposure

duration.

Operational Handling Protocol
A. Storage Logistics[3][4][5][7]

Temperature: Store at -20°C. Thermal degradation accelerates rapidly above 4°C.

Atmosphere: Store under Argon or Nitrogen.
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Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical

tape or shrink bands to seal caps if long-term storage is required.

B. Weighing & Transfer (Step-by-Step)
Preparation: Equilibrate the vial to room temperature before opening to prevent water

condensation (which catalyzes decomposition).

Environment: Ideally, weigh inside a glovebox. If unavailable, use a funnel to create a

localized inert blanket in the fume hood.

Transfer: Use anti-static weighing boats. Plastic spatulas are preferred over metal to avoid

potential catalytic decomposition traces.

Resealing: Purge the head-space of the source vial with Nitrogen immediately before

closing.

C. Reaction Setup
Solvent Choice: Avoid protic solvents (alcohols) if possible unless the reaction demands it.

Degassed anhydrous solvents (DCM, THF) are recommended.

Acid Scavenging: If the amine is used as a nucleophile, be aware that the hydrobromide salt

byproduct is significantly more stable than the free base.

Operational Workflow Diagram

Storage
(-20°C, Argon)

Warm to RT
(Prevent Condensation) 30 mins

Open in Hood/Glovebox
(Inert Atmosphere)

Weigh/React
(Avoid Metal Contact)

Purge Headspace
(N2/Ar) & Seal

Disposal
(Halogenated Stream)

 Excess

 Return
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Figure 2: Cyclic workflow for maintaining compound integrity and operator safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3086550?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3086550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response & Disposal
Spill Cleanup

Evacuate: Clear the immediate area.

PPE: Don double gloves (Nitrile) and a respirator if powder is airborne.

Neutralization: Cover the spill with an absorbent pad (vermiculite or chemically treated pads).

Cleaning: Wipe the area with a mild detergent solution followed by Acetone. Do not use

bleach (hypochlorite), as it may react violently with amines or generate chlorinated vapors.

Disposal Classification
Stream:Halogenated Organic Waste.

Segregation: Do NOT mix with oxidizing acids (Nitric, Perchloric) or strong oxidizers.[2]

Labeling: Clearly label as "Toxic," "Halogenated," and "Amine."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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